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Compound of Interest

Compound Name: BU-2313 A

Cat. No.: B15564996

For researchers, scientists, and drug development professionals, this guide provides a
comparative analysis of the BU-2313 antibiotic complex, focusing on the structure-activity
relationships (SAR) of its components, BU-2313 A and B, and their synthetic analogs. This
document summarizes key experimental data, details methodologies for cited experiments, and
visualizes relevant pathways and structures to offer a comprehensive overview of this class of
anti-anaerobic agents.

Introduction

The BU-2313 complex, comprising BU-2313 A and BU-2313 B, is a class of antibiotics
produced by the actinomycete strain No. E864-61.[1] These compounds exhibit a broad
spectrum of activity against both Gram-positive and Gram-negative anaerobic bacteria.
Notably, BU-2313 B has been reported to be approximately twice as active as BU-2313 A. This
guide delves into the structural nuances that drive their antibacterial efficacy and compares
their performance with other established anti-anaerobic drugs.

Chemical Structures

The fundamental structures of BU-2313 A and B are characterized by a dienoyltetramic acid
moiety. The primary difference between the two lies in the alkyl substitution on the tetramic acid
ring.
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Semi-synthesis of BU-2313 Analogs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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